4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide

• IUPAC Name: 4-[2-(4-benzylpiperazin-1-yl)-2-oxoethoxy]-N-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C22H29N3O4S/c1-18(2)23-30(27,28)21-10-8-20(9-11-21)29-17-22(26)25-14-12-24(13-15-25)16-19-6-4-3-5-7-19/h3-11,18,23H,12-17H2,1-2H3
• InChI Key: IHGNQQRXNZGVLF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NS(=O)(=O)C1=CC=C(C=C1)OCC(=O)N2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C22H29N3O4S
• Molecular Weight: 431.6 g/mol

Description

4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide, also known as Prazosin, is a medication used to treat high blood pressure and post-traumatic stress disorder (PTSD). Prazosin is a selective alpha-1 adrenergic receptor antagonist that works by relaxing the blood vessels and reducing the workload on the heart.

Scientific Research Applications

4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide has been studied extensively for its therapeutic effects on high blood pressure and PTSD. In addition, 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide has been found to have potential applications in the treatment of prostate cancer, anxiety disorders, and alcohol addiction. 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide has also been used as a research tool to study the function of alpha-1 adrenergic receptors in various physiological processes.

Mechanism of Action

4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide works by selectively blocking the alpha-1 adrenergic receptors in the blood vessels, which results in relaxation of the smooth muscles and vasodilation. This leads to a decrease in blood pressure and an increase in blood flow to the heart and other organs. 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide also has an effect on the sympathetic nervous system, which is responsible for the "fight or flight" response. By blocking the alpha-1 adrenergic receptors, 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide reduces the symptoms of PTSD, such as nightmares and flashbacks.
Biochemical and Physiological Effects:
4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide has been shown to have a number of biochemical and physiological effects. 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide reduces the levels of norepinephrine and epinephrine in the blood, which are responsible for the "fight or flight" response. 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide also reduces the levels of cortisol, a stress hormone, which is associated with PTSD. In addition, 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide has been shown to improve the function of the endothelium, which is the inner lining of the blood vessels.

Advantages and Limitations for Lab Experiments

4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide has a number of advantages as a research tool. It is a selective alpha-1 adrenergic receptor antagonist, which allows for the study of the function of these receptors in various physiological processes. 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide is also readily available and relatively inexpensive. However, there are limitations to the use of 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide in lab experiments. 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide has a short half-life, which means that it must be administered frequently to maintain its effects. In addition, 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide has a number of off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for the study of 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide. One area of research is the development of new and more selective alpha-1 adrenergic receptor antagonists. Another area of research is the study of the long-term effects of 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide on cardiovascular health and the risk of developing cardiovascular disease. In addition, 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide has potential applications in the treatment of anxiety disorders, alcohol addiction, and other psychiatric disorders. Further research is needed to fully understand the therapeutic potential of 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide in these areas.
Conclusion:
In conclusion, 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide is a selective alpha-1 adrenergic receptor antagonist that has been extensively studied for its therapeutic effects on high blood pressure and PTSD. 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide has potential applications in the treatment of prostate cancer, anxiety disorders, and alcohol addiction. 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide works by selectively blocking the alpha-1 adrenergic receptors in the blood vessels, which results in relaxation of the smooth muscles and vasodilation. 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide has a number of advantages as a research tool, but there are also limitations to its use in lab experiments. Further research is needed to fully understand the therapeutic potential of 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-isopropylbenzenesulfonamide in various physiological and psychiatric disorders.